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Cat. No.: B12382136

For Researchers, Scientists, and Drug Development
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These application notes provide a detailed protocol for assessing the palmitoylation of TEA
Domain (TEAD) transcription factors in a cellular context, and for evaluating the inhibitory
potential of compounds such as DC-TEADiIn04.

Introduction

TEAD transcription factors (TEAD1-4) are central regulators of the Hippo signaling pathway,
which plays a critical role in organ size control, cell proliferation, and tumorigenesis.[1][2][3] The
activity of TEADs is dependent on their interaction with the transcriptional co-activators YAP
and TAZ. A key post-translational modification regulating TEAD function is S-palmitoylation, a
reversible lipid modification where a 16-carbon palmitate is attached to a conserved cysteine
residue.[1][2] This autopalmitoylation is essential for TEAD stability and its interaction with
YAP/TAZ. Consequently, the inhibition of TEAD palmitoylation presents a promising therapeutic
strategy for cancers with dysregulated Hippo signaling.

DC-TEADINn04 is a compound identified as a weak inhibitor of TEAD4 palmitoylation. This
document outlines two primary methods to assay TEAD palmitoylation and assess the efficacy
of inhibitors like DC-TEADiIn04: a Click Chemistry-based method and an Acyl-Resin Assisted
Capture (Acyl-RAC) assay.
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Signaling Pathway

The Hippo signaling pathway core kinase cassette phosphorylates and inactivates the
transcriptional co-activators YAP and TAZ. When the pathway is inactive, unphosphorylated
YAP/TAZ translocate to the nucleus and bind to TEAD transcription factors, promoting the
expression of genes involved in cell growth and proliferation. Palmitoylation of TEAD is crucial
for this interaction.
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1. Cell Culture & Treatment 2. CellLysis 4. Cleave thioesters with 5. Capture on 7. SDS-PAGE & Western Blot
with DC-TEADIN04 or DMSO haled M Hydroxylamine (+HAM) or Tris (-HAM) Thiopropyl Sepharose beads (anti-TEAD antibody)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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